3-Tert-butyl-6-[[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]pyridazine

• IUPAC Name: 3-tert-butyl-6-[[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]pyridazine
• InChI: InChI=1S/C21H28FN3O4S/c1-21(2,3)19-7-8-20(24-23-19)29-14-15-9-11-25(12-10-15)30(26,27)16-5-6-18(28-4)17(22)13-16/h5-8,13,15H,9-12,14H2,1-4H3
• InChI Key: DIICWBVAQMASGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)OCC2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C21H28FN3O4S
• Molecular Weight: 437.5 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a piperidine ring, which is a six-membered ring with one nitrogen atom. The molecule also contains a sulfonyl group, a tert-butyl group, and a methoxy group attached to a fluorinated phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyridazine ring might be formed through a condensation reaction, while the piperidine ring might be formed through a cyclization reaction. The sulfonyl group could be introduced through a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyridazine ring might undergo electrophilic substitution, while the piperidine ring might undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the balance of hydrophilic (water-loving) and hydrophobic (water-hating) parts of the molecule.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, or studying its behavior under various conditions.